Cas no 501013-37-2 (2-Butene, 2-isocyanato-, (2E)-)

• Product Name: 2-Butene, 2-isocyanato-, (2E)-
• CAS No: 501013-37-2
• MF: C₅H₇NO
• MW: 97.1151812076569
• CID: 1555031
• PubChem ID: 141985687
• Update Time: 2025-10-28

2-Butene, 2-isocyanato-, (2E)- Chemical and Physical Properties

Names and Identifiers

• 2-Butene, 2-isocyanato-, (2E)-
• EN300-7582809
• (2E)-2-isocyanatobut-2-ene
• 501013-37-2

• Inchi： 1S/C5H7NO/c1-3-5(2)6-4-7/h3H,1-2H3/b5-3+
• InChI Key： BXRMCPOODKVANF-HWKANZROSA-N
• SMILES： O=C=N/C(/C)=C/C

Computed Properties

• Exact Mass: 97.05281
• Monoisotopic Mass: 97.052763847g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 7
• Rotatable Bond Count: 1
• Complexity: 120
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 29.4Ų

Experimental Properties

• PSA: 29.43

Additional information on 2-Butene, 2-isocyanato-, (2E)-

2-Butene, 2-isocyanato-, (2E)-

The compound 501013-37-2, also known as 2-butene, 2-isocyanato-, (2E)-, is a significant molecule in the field of organic chemistry. This compound is characterized by its isocyanate functional group and its trans configuration due to the (2E) designation. The molecule consists of a four-carbon chain with a double bond between carbons 2 and 3, and an isocyanate group (-N=C=O) attached to carbon 2. This structure makes it highly reactive and versatile for various applications in polymer chemistry and material science.

Recent studies have highlighted the importance of isocyanates in the synthesis of polyurethanes, which are widely used in industries such as automotive, construction, and textiles. The trans configuration of this compound plays a crucial role in determining its reactivity and compatibility with other monomers. Researchers have explored the use of 501013-37-2 in creating high-performance polymers with improved mechanical properties, such as tensile strength and flexibility.

In addition to its industrial applications, 2-butene, 2-isocyanato-, (2E)- has shown potential in biomedical fields. Scientists have investigated its ability to form biocompatible coatings for medical devices. The molecule's reactivity allows for the creation of surfaces that can resist protein adsorption and bacterial adhesion, making it a promising candidate for implantable devices.

The synthesis of 501013-37-2 typically involves the reaction of a suitable alkene with an isocyanate precursor under controlled conditions. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing byproducts and improving yield. These developments are critical for scaling up production to meet industrial demands.

From an environmental perspective, researchers are exploring the biodegradability and toxicity of isocyanates like 501013-37-2. Understanding their impact on ecosystems is essential for developing sustainable manufacturing practices. Studies suggest that while these compounds can be harmful in high concentrations, proper handling and disposal protocols can mitigate risks.

In conclusion, 501013-37-2, or 2-butene, 2-isocyanato-, (2E)-, is a multifaceted compound with applications spanning materials science, polymer chemistry, and biomedicine. Its unique structure and reactivity continue to drive innovative research, offering new possibilities for advanced materials and technologies.